Cas no 1244954-14-0 ((1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid)

• Product Name: (1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid
• CAS No: 1244954-14-0
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD27976840
• CID: 3162618
• PubChem ID: 253659906
• Update Time: 2025-04-21

(1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid
• (R)-THENA
• (1R,4S)-3,4-dihydro-1,4-epoxynaphthalene-1(2H)-carboxylic acid
• T3001
• 1244954-14-0
• SCHEMBL26972653
• (1R,8S)-11-oxatricyclo[6.2.1.0(2),?]undeca-2(7),3,5-triene-1-carboxylic acid
• (1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylicAcid
• CS-0443345
• (1R,8S)-11-oxatricyclo[6.2.1.02,7]undeca-2,4,6-triene-1-carboxylic acid
• (1R,8S)-11-oxatricyclo[6.2.1.0?,?]undeca-2(7),3,5-triene-1-carboxylic acid
• D92648
• MFCD27976840
• 805-921-9

• MDL： MFCD27976840
• Inchi： 1S/C11H10O3/c12-10(13)11-6-5-9(14-11)7-3-1-2-4-8(7)11/h1-4,9H,5-6H2,(H,12,13)/t9-,11+/m0/s1
• InChI Key： ZRBQIRRMWRKZTO-GXSJLCMTSA-N
• SMILES： O1[C@@H]2C3C=CC=CC=3[C@@]1(C(=O)O)CC2

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 135.0 to 139.0 deg-C
• Boiling Point: 375.6±42.0 °C at 760 mmHg
• Flash Point: 154.8±21.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better